Cas no 101-48-4 (Phenylacetaldehyde dimethyl acetal;1,1-Dimethoxy-2-phenylethane)

• Product Name: Phenylacetaldehyde dimethyl acetal;1,1-Dimethoxy-2-phenylethane
• CAS No: 101-48-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00008487
• CID: 35140
• PubChem ID: 87575263
• Update Time: 2025-04-18

Phenylacetaldehyde dimethyl acetal;1,1-Dimethoxy-2-phenylethane Chemical and Physical Properties

Names and Identifiers

• PHENYLACETALDEHYDE DIMETHYL ACETAL
• PADIMA
• (2,2-dimethoxyethyl)-benzen
• 1,1-dimethoxy-2-phenyl-ethan
• Acetaldehyde, phenyl-, dimethyl acetal
• Ethane, 1,1-dimethoxy-2-phenyl-
• Hyscylene P
• 1,1-Dimethoxy-2-phenylethane
• (2,2-Dimethoxyethyl)benzene
• VIRIDINE
• FEMA 2876
• 2,2-DIMETHOXYETHYLBENZENE
• 2,2-DIMETHOXY-1-PHENYLETHANE
• hyscylenep
• Phenylacetaldehyde dimethyl acetal;1,1-Dimethoxy-2-phenylethane

• MDL： MFCD00008487
• Inchi： 1S/C10H14O2/c1-11-10(12-2)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3
• InChI Key： WNJSKZBEWNVKGU-UHFFFAOYSA-N
• SMILES： COC(OC)CC1C=CC=CC=1
• BRN： 879360

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless liquid with sweet aroma of rose and hyacinth
• Density: 1.004 g/mL at 25 °C(lit.)
• Boiling Point: 108°C/20.3mmHg
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.493(lit.)
• PSA: 18.46000
• LogP: 1.84800
• FEMA: 2876 | PHENYLACETALDEHYDE DIMETHYL ACETAL
• Solubility: Soluble in oily spices, almost insoluble in water

Phenylacetaldehyde dimethyl acetal;1,1-Dimethoxy-2-phenylethane Security Information

• Prompt：warning
• Hazard Statement： H227-H303
• Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
• WGK Germany：1
• Safety Instruction： S23-S24/25
• RTECS：AB3040000
• Safety Term：S23;S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
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• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances